Cas no 1185294-75-0 (3-(Tetrahydro-2-furanylmethoxy)methylpiperidine Hydrochloride)

• Product Name: 3-(Tetrahydro-2-furanylmethoxy)methylpiperidine Hydrochloride
• CAS No: 1185294-75-0
• MF: C₁₁H₂₂ClNO₂
• MW: 235.75088262558
• CID: 4675298
• PubChem ID: 45074944
• Update Time: 2025-11-02

3-(Tetrahydro-2-furanylmethoxy)methylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(Tetrahydro-2-furanylmethoxy)methyl]piperidine hydrochloride
• 3-[(Tetrahydro-2-furanylmethoxy)methyl]piperidinehydrochloride
• 3-(((tetrahydrofuran-2-yl)methoxy)methyl)piperidine hydrochloride
• 1185294-75-0
• 3-(oxolan-2-ylmethoxymethyl)piperidine;hydrochloride
• AKOS015848542
• 3-[(oxolan-2-ylmethoxy)methyl]piperidine hydrochloride
• 3-(Tetrahydro-2-furanylmethoxy)methylpiperidine Hydrochloride

• Inchi： 1S/C11H21NO2.ClH/c1-3-10(7-12-5-1)8-13-9-11-4-2-6-14-11;/h10-12H,1-9H2;1H
• InChI Key： YTVWDOWKGSCDLO-UHFFFAOYSA-N
• SMILES： Cl.O(CC1CCCO1)CC1CNCCC1

Computed Properties

• Exact Mass: 235.1339066g/mol
• Monoisotopic Mass: 235.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Additional information on 3-(Tetrahydro-2-furanylmethoxy)methylpiperidine Hydrochloride

Comprehensive Overview of 3-(Tetrahydro-2-furanylmethoxy)methylpiperidine Hydrochloride (CAS No. 1185294-75-0)

3-(Tetrahydro-2-furanylmethoxy)methylpiperidine Hydrochloride (CAS No. 1185294-75-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a tetrahydrofuran moiety with a methylpiperidine backbone, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and potential therapeutic uses, making it a subject of growing interest in modern drug discovery.

The compound's CAS number 1185294-75-0 is a key identifier for precise documentation and regulatory compliance. Its structural features, including the tetrahydrofuran ring and hydrochloride salt form, contribute to its stability and solubility, which are crucial for formulation development. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such intermediates, as they enable rapid prototyping of novel drug candidates. Users often inquire about its synthesis scalability, purity standards, and compatibility with green chemistry principles, reflecting the industry's shift toward sustainable practices.

In the context of pharmacological research, 3-(Tetrahydro-2-furanylmethoxy)methylpiperidine Hydrochloride has been explored for its potential role in modulating central nervous system (CNS) targets. The methylpiperidine fragment is a common pharmacophore in neuroactive compounds, while the tetrahydrofuran group may enhance blood-brain barrier permeability. These attributes align with current searches for new CNS drug scaffolds and blood-brain barrier penetration strategies, topics frequently discussed in academic forums and patent literature.

From a technical standpoint, the compound's hydrochloride salt form ensures improved handling and storage characteristics, a detail often queried by laboratory technicians and process chemists. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed to validate its identity and purity, addressing another common search query among quality control professionals. Additionally, its solubility profile in water and organic solvents is a recurring topic in formulation-related discussions.

The growing demand for high-purity chemical intermediates in contract research organizations (CROs) and pharmaceutical manufacturing has further amplified interest in this compound. Its relevance to peptide mimetics and small molecule therapeutics underscores its versatility, making it a frequent subject in patent filings and scientific publications. Researchers also explore its potential in catalysis and material science, demonstrating its cross-disciplinary utility.

In summary, 3-(Tetrahydro-2-furanylmethoxy)methylpiperidine Hydrochloride (CAS No. 1185294-75-0) represents a multifaceted compound with broad applications in drug development and chemical synthesis. Its structural uniqueness, combined with evolving industry needs, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this intermediate, its prominence in scientific literature and search engine queries is expected to rise, particularly in areas like precision medicine and bioconjugation chemistry.